Cas no 211675-82-0 (1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 211675-82-0
• MF: C₁₅H₁₄BrNO₂S
• MW: 352.246161937714
• CID: 3067972
• PubChem ID: 1105883
• Update Time: 2025-10-30

1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
• SR-01000478297-1
• TimTec1_000441
• AKOS000675613
• JHICC02109
• SR-01000478297
• Oprea1_191763
• EU-0009779
• HMS1535E01
• AG-690/12886825
• Oprea1_440131
• CHEMBL379005
• AK-968/11493570
• G25577
• JHICC02084
• 211675-82-0
• DTXSID401207372
• HMS2845F20
• SMR000515308
• MLS001212578
• Quinoline, 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydro-
• 1-((4-Bromophenyl)sulfonyl)-1,2,3,4-tetrahydroquinoline
• 877-450-7
• 1-(4-bromobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
• 1-(4-Bromo-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline
• EN300-37313428
• STK036564

• Inchi： 1S/C15H14BrNO2S/c16-13-7-9-14(10-8-13)20(18,19)17-11-3-5-12-4-1-2-6-15(12)17/h1-2,4,6-10H,3,5,11H2
• InChI Key： NNXXNQBMJZSBPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 350.99286Da
• Monoisotopic Mass: 350.99286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline

Introduction to 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline (CAS No. 211675-82-0)

1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 211675-82-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a structural motif known for its broad spectrum of biological activities. The presence of a sulfonyl group at the 4-position of the phenyl ring and a bromine substituent further enhances its pharmacological potential, making it a subject of extensive research for its therapeutic applications.

The structural framework of 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline combines the aromaticity of the phenyl ring with the hydrogen bonding capabilities of the tetrahydroquinoline core. This unique combination not only contributes to its stability but also influences its interactions with biological targets. The sulfonyl group is particularly noteworthy as it is frequently employed in drug design due to its ability to form hydrogen bonds and its role in modulating receptor binding affinities.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The bromine substituent in 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is strategically positioned to influence electronic properties and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes such as Janus kinases (JAKs) and tyrosine kinases (TYKs). These kinases are integral to numerous signaling pathways involved in cell growth and differentiation, making them attractive targets for therapeutic intervention. The compound's ability to selectively inhibit aberrant signaling pathways without affecting normal cellular processes underscores its promise as a lead compound for drug discovery.

Advances in computational chemistry have further accelerated the study of 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline. Molecular modeling techniques have been employed to predict binding interactions with potential targets at an atomic level. These simulations have provided valuable insights into how modifications at the sulfonyl and bromine positions can optimize binding affinity and selectivity. Such computational approaches are indispensable in modern drug design pipelines.

Experimental validation of computational predictions has been instrumental in understanding the pharmacological profile of 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against specific kinases while maintaining low toxicity profiles. These findings align with preclinical studies that suggest its potential as a therapeutic agent. The compound's favorable pharmacokinetic properties, including solubility and metabolic stability, further enhance its attractiveness for further development.

The integration of traditional synthetic methodologies with modern green chemistry principles has also influenced the production of 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions have been explored as alternatives to conventional synthetic routes. These innovations not only improve efficiency but also align with global efforts to promote sustainable pharmaceutical manufacturing.

Looking ahead, the future directions for research on 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline are promising. Investigating its mechanism of action will provide deeper insights into how it interacts with biological targets and modulates disease pathways. Additionally， exploring derivatives with modified sulfonyl and bromine substituents may uncover even more potent analogs with improved pharmacological profiles.

The broader implications of studying compounds like 1-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline extend beyond individual drug development。 They contribute to our fundamental understanding of molecular interactions and provide valuable tools for exploring new therapeutic strategies。 As research continues， we can anticipate further breakthroughs that will translate into innovative treatments for a variety of diseases.